Cas no 89-44-1 (Benzenepropanenitrile,2-ethoxy-b-oxo-)
89-44-1 structure
Product Name:Benzenepropanenitrile,2-ethoxy-b-oxo-
CAS No:89-44-1
MF:C11H11NO2
MW:189.210542917252
CID:706981
PubChem ID:24693153
Update Time:2025-04-19
Benzenepropanenitrile,2-ethoxy-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,2-ethoxy-b-oxo-
- 2-ETHOXYBENZOYLACETONITRILE
- 3-(2-ethoxyphenyl)-3-oxopropanenitrile
- Benzenepropanenitrile,2-ethoxy-b-oxo
- DTXSID80640766
- SCHEMBL12536449
- 89-44-1
- AKOS000170572
-
- MDL： MFCD07785845
- Inchi： 1S/C11H11NO2/c1-2-14-11-6-4-3-5-9(11)10(13)7-8-12/h3-6H,2,7H2,1H3
- InChI Key： ROCAGPQIOKKIOE-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC=CC=1C(CC#N)=O
Computed Properties
- Exact Mass: 189.07900
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09000
- LogP: 2.18168
Benzenepropanenitrile,2-ethoxy-b-oxo- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
89-44-1 (Benzenepropanenitrile,2-ethoxy-b-oxo-) Related Products
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